Cas no 102562-86-7 (3-(Aminomethyl)benzamide)

3-(Aminomethyl)benzamide Properties

Names and Identifiers

• 3-(Aminomethyl)benzamide
• 3-AMINOMETHYL-BENZAMIDE
• Benzamide,3-(aminomethyl)-
• m-aminomethylbenzamide
• Benzamide, 3-(aminomethyl)
• 3-Aminomethyl-benzamide x HCl
• Benzamide, 3-(aminomethyl)- (9CI)
• MFCD07186292
• (R)-3-(CARBAMOYLMETHYL)-5-METHYLHEXANOICACID
• Benzamide, 3-(aminomethyl)-
• CEA56286
• Y10174
• 102562-86-7
• FT-0646843
• BP-12183
• DTXSID10435566
• SB76574
• SCHEMBL509423
• BS-13449
• EN300-31657
• CHEMBL4556252
• CS-0108743
• AKOS000128931
• benzamide, 3-(aminomethyl)-, hydrochloride
• 3-(aminomethyl)benzamide
• 3-aminomethyl-benzamide
• DB-012740
• ALBB-027953
• +Expand

• MDL： MFCD07186292
• InChIKey： HYHLWVJLJXARGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5,9H2,(H2,10,11)
• SMILES： NC(C1=CC=CC(CN)=C1)=O

Computed Properties

• Exact Mass: 150.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.079312947g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• LogP: 1.64480
• PSA: 69.11000
• Melting Point: 237-239 °C (decomposition)
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),

3-(Aminomethyl)benzamide Security Information

3-(Aminomethyl)benzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%